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Compound of Interest

Compound Name: TNK-6123

Cat. No.: B1681325 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper handling and disposal of chemical compounds are paramount for ensuring a safe

work environment and maintaining regulatory compliance. While specific disposal protocols for

a substance designated "TNK-6123" are not publicly available, this document provides

comprehensive guidance based on the safety data sheet for TNKase® (Tenecteplase), a

related biopharmaceutical product, and general best practices for laboratory chemical waste

management.

Important Note: The following procedures are based on available data for a similar product and

established laboratory safety principles. It is imperative to consult your institution's specific

Environmental Health and Safety (EHS) guidelines and the official Safety Data Sheet (SDS) for

the exact compound you are using.

Immediate Safety and Handling
Before beginning any disposal-related activities, ensure you are equipped with the appropriate

Personal Protective Equipment (PPE).

Recommended PPE:

Gloves: Chemical-resistant gloves, such as nitrile, are mandatory.

Eye Protection: Safety glasses with side shields or goggles.
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Lab Coat: A standard laboratory coat should be worn at all times.

Respiratory Protection: If there is a risk of aerosolization or if handling the solid compound

outside of a contained space, a properly fitted respirator may be necessary.

Handle TNK-6123 in a well-ventilated area, preferably within a chemical fume hood, to

minimize the risk of inhalation. Avoid direct contact with skin and eyes. In the event of

accidental contact, immediately flush the affected area with copious amounts of water and seek

medical attention.

Step-by-Step Disposal Protocol
The proper disposal of TNK-6123 and associated waste is critical to prevent environmental

contamination and ensure workplace safety.

Step 1: Waste Segregation and Collection

Solid Waste: All solid materials contaminated with TNK-6123, such as weighing paper,

pipette tips, and gloves, should be collected in a designated, clearly labeled hazardous

waste container.

Liquid Waste: Solutions containing TNK-6123 should be collected in a separate, labeled

liquid waste container. Do not mix with other incompatible waste streams.

Sharps: Any contaminated sharps, such as needles or blades, must be disposed of in a

labeled, puncture-proof sharps container.

Step 2: Labeling and Storage

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name, and any solvents used.

Store waste containers in a designated, secure, and well-ventilated secondary containment

area.

Ensure containers are tightly sealed to prevent leaks or spills.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1681325?utm_src=pdf-body
https://www.benchchem.com/product/b1681325?utm_src=pdf-body
https://www.benchchem.com/product/b1681325?utm_src=pdf-body
https://www.benchchem.com/product/b1681325?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Follow your institution's guidelines for the maximum allowable accumulation time for

hazardous waste.

Step 3: Final Disposal

The final disposal of TNK-6123 waste must be conducted through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.

Never dispose of TNK-6123 down the drain or in the regular trash.

The primary method for the disposal of this type of chemical waste is typically high-

temperature incineration by a specialized facility.

Accidental Release Measures
In the event of a spill, the following steps should be taken:

Cordon off the spill area to prevent exposure.

Wear appropriate personal protective equipment.

Do not breathe any dust that may be generated.

For powdered substances, wet down the spilled material to minimize airborne dispersion.

Absorb the material with an inert absorbent, such as paper towels.

Thoroughly wash the spill area with soap and water.

Collect all contaminated materials in a designated hazardous waste container for proper

disposal.

Summary of Key Information from TNKase®
(Tenecteplase) Safety Data Sheet
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Property Information

Chemical Name Tenecteplase

Synonyms tPA, TNKase®

CAS Number 191588-94-0

Physical Form White to off-white, odorless, lyophilized powder

Primary Routes of Exposure
Direct contact with eyes, skin, or mucous

membranes.[1]

Health Hazards

Considered hazardous under the OSHA Hazard

Communication Standard.[1] Adverse effects

have been observed in patients following

intravenous injection.[1] No adverse effects are

anticipated from occupational exposure due to

the large protein size and poor absorption

potential.[1]

First Aid Measures

Eye/Skin Contact: Immediately flush eyes

thoroughly with water or wash skin for at least 5

minutes.[1]

Fire Fighting Measures Not considered flammable.[1]

Handling and Storage

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling.[1]

Protect from light and store with desiccant in a

well-ventilated area.[1]

Disposal Workflow
The following diagram illustrates the proper disposal workflow for TNK-6123 and associated

waste materials.
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Caption: TNK-6123 Waste Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of TNK-
6123]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681325#tnk-6123-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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